Cas no 877133-31-8 (1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-)

1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- structure
877133-31-8 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-
CAS No:877133-31-8
MF:C11H17N3O2
MW:223.271582365036
CID:1909666
PubChem ID:58764244
Update Time:2025-04-21

1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-(tetrahydro-1,4-oxazepin-4(5H)-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-(tetrahydro-1,4-oxazepin-4(5H)-yl)-
    • NKULVNQEXKDDJR-UHFFFAOYSA-N
    • DB-102957
    • AKOS012272930
    • SCHEMBL4469941
    • 877133-31-8
    • 1,3-dimethyl-5-(1,4-oxazepan-4-yl)-1h-pyrazole-4-carbaldehyde
    • MDL: MFCD17261820
    • Inchi: 1S/C11H17N3O2/c1-9-10(8-15)11(13(2)12-9)14-4-3-6-16-7-5-14/h8H,3-7H2,1-2H3
    • InChI Key: NKULVNQEXKDDJR-UHFFFAOYSA-N
    • SMILES: O1CCCN(C2=C(C=O)C(C)=NN2C)CC1

Computed Properties

  • Exact Mass: 223.132076794Da
  • Monoisotopic Mass: 223.132076794Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.4Ų
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